![molecular formula C20H24O3 B095536 Cyclopropanecarboxylic acid, 2,2,3,3-tetramethyl-, (5-benzyl-3-furyl)methyl ester CAS No. 18877-89-9](/img/structure/B95536.png)
Cyclopropanecarboxylic acid, 2,2,3,3-tetramethyl-, (5-benzyl-3-furyl)methyl ester
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Cyclopropanecarboxylic acid, 2,2,3,3-tetramethyl-, (5-benzyl-3-furyl)methyl ester, also known as CTMFE, is a compound that has gained interest in scientific research due to its potential applications in various fields. CTMFE is a cyclopropane derivative that has been synthesized through various methods and has been studied for its biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of Cyclopropanecarboxylic acid, 2,2,3,3-tetramethyl-, (5-benzyl-3-furyl)methyl ester is not fully understood. However, it has been proposed that this compound may act as an inhibitor of certain enzymes that are involved in the growth and proliferation of cancer cells. This compound may also act as a plant growth regulator by affecting the biosynthesis of certain plant hormones.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound has antitumor and anticancer properties. This compound has also been shown to inhibit the growth of certain plant species. However, the effects of this compound on human and animal physiology are still being studied.
Advantages and Limitations for Lab Experiments
Cyclopropanecarboxylic acid, 2,2,3,3-tetramethyl-, (5-benzyl-3-furyl)methyl ester has several advantages for lab experiments, including its high purity and stability. However, this compound may be difficult to synthesize and may require specialized equipment and expertise. Additionally, the effects of this compound on human and animal physiology are still being studied, which may limit its use in certain experiments.
Future Directions
For Cyclopropanecarboxylic acid, 2,2,3,3-tetramethyl-, (5-benzyl-3-furyl)methyl ester research include further investigation of its potential applications in medicinal chemistry, agriculture, and material science. Additionally, the mechanism of action of this compound should be further elucidated to better understand its biochemical and physiological effects. Further studies on the effects of this compound on human and animal physiology are also needed to better understand its potential uses and limitations.
Synthesis Methods
Cyclopropanecarboxylic acid, 2,2,3,3-tetramethyl-, (5-benzyl-3-furyl)methyl ester has been synthesized through various methods, including the reaction of benzyl alcohol with 2,2,3,3-tetramethylcyclopropanecarboxylic acid in the presence of a dehydrating agent. Another method involves the reaction of 5-benzyl-3-furancarboxaldehyde with 2,2,3,3-tetramethylcyclopropanecarboxylic acid in the presence of a reducing agent. These methods have been optimized for high yields and purity of the final product.
Scientific Research Applications
Cyclopropanecarboxylic acid, 2,2,3,3-tetramethyl-, (5-benzyl-3-furyl)methyl ester has been studied for its potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, this compound has been investigated for its antitumor and anticancer properties. In agriculture, this compound has been studied for its potential use as a plant growth regulator. In material science, this compound has been explored for its potential use as a polymer additive.
properties
CAS RN |
18877-89-9 |
---|---|
Molecular Formula |
C20H24O3 |
Molecular Weight |
312.4 g/mol |
IUPAC Name |
(5-benzylfuran-3-yl)methyl 2,2,3,3-tetramethylcyclopropane-1-carboxylate |
InChI |
InChI=1S/C20H24O3/c1-19(2)17(20(19,3)4)18(21)23-13-15-11-16(22-12-15)10-14-8-6-5-7-9-14/h5-9,11-12,17H,10,13H2,1-4H3 |
InChI Key |
SSUHZYMJFMBVRM-UHFFFAOYSA-N |
SMILES |
CC1(C(C1(C)C)C(=O)OCC2=COC(=C2)CC3=CC=CC=C3)C |
Canonical SMILES |
CC1(C(C1(C)C)C(=O)OCC2=COC(=C2)CC3=CC=CC=C3)C |
Other CAS RN |
18877-89-9 |
synonyms |
NRDC108 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.